Cas no 655251-62-0 (Butanoic acid, 2-[(5-chloro-2-benzothiazolyl)thio]-)
655251-62-0 structure
Product Name:Butanoic acid, 2-[(5-chloro-2-benzothiazolyl)thio]-
CAS No:655251-62-0
MF:C11H10ClNO2S2
MW:287.78559923172
CID:1689284
Update Time:2024-09-03
Butanoic acid, 2-[(5-chloro-2-benzothiazolyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 2-[(5-chloro-2-benzothiazolyl)thio]-
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- Inchi: 1S/C11H10ClNO2S2/c1-2-8(10(14)15)16-11-13-7-5-6(12)3-4-9(7)17-11/h3-5,8H,2H2,1H3,(H,14,15)
- InChI Key: OBMJWKYEBAYRDH-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(SC1=NC2=CC(Cl)=CC=C2S1)CC
Computed Properties
- Exact Mass: 286.9843
Experimental Properties
- Density: 1.49±0.1 g/cm3(Predicted)
- Boiling Point: 451.5±51.0 °C(Predicted)
- PSA: 50.19
- pka: 3.27±0.10(Predicted)
Butanoic acid, 2-[(5-chloro-2-benzothiazolyl)thio]- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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